N-{3-[6-(4-Cyclopropylpiperazin-1-yl)pyridazin-3-yl]phenyl}acetamide

• CAS No.: 919495-44-6
• Molecular Formula: C19H23N5O
• Molecular Weight: 337.4 g/mol
• IUPAC Name: N-[3-[6-(4-cyclopropylpiperazin-1-yl)pyridazin-3-yl]phenyl]acetamide
• InChI: InChI=1S/C19H23N5O/c1-14(25)20-16-4-2-3-15(13-16)18-7-8-19(22-21-18)24-11-9-23(10-12-24)17-5-6-17/h2-4,7-8,13,17H,5-6,9-12H2,1H3,(H,20,25)
• InChI Key: XPJAKFNSLLCDAO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=NN=C(C=C2)N3CCN(CC3)C4CC4

Description

N-{3-[6-(4-Cyclopropylpiperazin-1-yl)pyridazin-3-yl]phenyl}acetamide is a useful research compound. Its molecular formula is C19H23N5O and its molecular weight is 337.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3-[6-(4-cyclopropyl-piperazin-1-yl)-pyridazin-3-yl]-phenylamine (400 mg, 1.36 mmol) in CH2Cl2 (25 mL) was added triethylamine (275 mg, 2.72 mmol). Then acetyl chloride (171 mg, 2.18 mmol) was added dropwise and the resulting mixture was stirred overnight at rt. The reaction was quenched with water (15 mL) and the phases were separated. The organic phase was washed with brine, dried (Na2SO4) and concentrated to give a crude product, which was recrystallized from MeOH. This afforded 201 mg (48%) of the title compound.